BENGHE Foundational & Exploratory

Check Availability & Pricing

Fungal Sources of Diacetylcercosporin and
Related Perylenequinones: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diacetylcercosporin

Cat. No.: B2653738

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perylenequinones are a class of photoactivated polyketide toxins produced by various
phytopathogenic fungi. These compounds, notably cercosporin and its derivatives, are of
significant interest to the scientific community due to their potent biological activities, including
phytotoxicity, antimicrobial properties, and potential applications in photodynamic therapy. This
technical guide provides an in-depth overview of the fungal sources of diacetylcercosporin
and its precursor, cercosporin, with a focus on the genera Cercospora and Septoria. The guide
details the biosynthetic pathways, regulatory networks, quantitative production data, and
experimental protocols for the extraction and analysis of these compounds.

Fungal Producers of Cercosporin and its
Derivatives

The primary producers of cercosporin are numerous species within the genus Cercospora, a
group of ascomycete fungi known to cause leaf spot diseases on a wide range of plants[1][2].
While Cercospora is the most well-documented source, recent studies have identified species
in the genus Septoria as producers of acetylated derivatives of cercosporin.

Key Fungal Sources:
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o Cercospora species: Many species in this genus produce cercosporin, including Cercospora
kikuchii (the first species from which cercosporin was isolated), Cercospora nicotianae,
Cercospora beticola, and Cercospora coffeicola.

e Septoria pistaciarum: This species is a known producer of (+)-di-O-Acetylcercosporin and
(+)-14-O-Acetylcercosporin.

Quantitative Production of Cercosporin

The production of cercosporin by Cercospora species can be influenced by various factors,
including culture medium, light, and co-cultivation with other microorganisms. While specific
yield data for diacetylcercosporin from Septoria pistaciarum is not readily available in the
literature, the following table summarizes reported yields of cercosporin from Cercospora
species, which serves as a benchmark for perylenequinone production.

. Culture .
Fungal Strain . Compound Yield (mg/L) Reference
Conditions

S-7 medium, 11
Cercospora sp.

days, continuous  Cercosporin 128.2
JNUOO01 )
light
Cercospora sp.
JNUO0O01 (co-
) 4 days of co- )
cultured with Cercosporin 984.4
) culture
Bacillus
velezensis B04)
Cercospora sp.
JNUO0O01 (co-
) 4 days of co- ]
cultured with Cercosporin 626.3
culture

Lysinibacillus sp.
B15)

Biosynthesis of Cercosporin

Cercosporin is a polyketide synthesized via a complex enzymatic pathway. The core of the
molecule is assembled by a Type | polyketide synthase (PKS). The biosynthetic gene cluster,
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designated as CTB, has been identified in Cercospora nicotianae.

The biosynthesis begins with the condensation of one acetyl-CoA and six malonyl-CoA
molecules by the non-reducing polyketide synthase CTB1 to form the key intermediate, nor-
toralactone. A series of enzymatic modifications, including oxidative cleavage by the didomain
protein CTB3, leads to the formation of the perylenequinone core. The final steps involve the
dimerization of two identical phenol units to form the symmetric cercosporin molecule.

Biosynthetic Pathway of Cercosporin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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